Cas no 1804507-74-1 (Ethyl 5-bromo-4-methoxynicotinate)

• Product Name: Ethyl 5-bromo-4-methoxynicotinate
• CAS No: 1804507-74-1
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 4901403
• Update Time: 2023-08-20

Ethyl 5-bromo-4-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-methoxynicotinate

• Inchi： 1S/C9H10BrNO3/c1-3-14-9(12)6-4-11-5-7(10)8(6)13-2/h4-5H,3H2,1-2H3
• InChI Key： OLNOAZYXYQSNFA-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(=O)OCC)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4